Cas no 71146-67-3 (4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene)

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene is a versatile synthetic intermediate primarily used in organic and medicinal chemistry. Its key structural features—an isocyano group and a tosyl-protected methylene moiety—make it valuable for constructing complex heterocycles and functionalized aromatic systems. The dimethoxybenzene backbone enhances solubility in common organic solvents, facilitating reaction handling. This compound is particularly useful in multicomponent reactions, such as Ugi-type condensations, due to its reactivity and stability under mild conditions. Its well-defined reactivity profile allows for selective transformations, making it a preferred choice for researchers developing novel pharmacophores or advanced materials. Proper storage under inert conditions ensures long-term stability.
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene structure
71146-67-3 structure
Product Name:4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
CAS No:71146-67-3
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD05864798
CID:548093
PubChem ID:2771705
Update Time:2025-10-29

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • α-Tosyl-(3,4-dimethoxybenzyl)isocyanide
    • 4-[2-isocyano-2-[(4-methylphenyl)sulfonyl]ethyl]-1,2-dimethoxyBenzene
    • 4-{Isocyano[(4-methylphenyl)sulfonyl]methyl}-1,2-dimethoxybenzene
    • 4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
    • 1-(3,4-Dimethoxyphenyl)-1-tosylmethyl isocyanide
    • 4-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-1,2-DIMETHOXY-BENZENE
    • 4-[isocyano(4-methylbenzenesulfonyl)methyl]-1,2-dimethoxybenzene
    • 4-[Isocyano(toluene-4-sulfonyl)methyl]-1,2-dimethoxybenzene
    • a-Tosyl-(3,4-dimethoxybenzyl) isocyanide
    • 4-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,2-dimethoxybenzene
    • a-Tosyl-(3,4-dimethoxybenzyl)isocyanide
    • AMY21431
    • 1035AC
    • 4-[isocyano-(4-methylphenyl)sul
    • AKOS005257439
    • MFCD05864798
    • 4-[Isocyano-(toluene-4-sulfonyl)methyl]-1,2-dimethoxy-benzene
    • FT-0604119
    • 1,2-DIMETHOXY-4-[ISOCYANO(4-METHYLPHENYL)SULPHONYL]METHYLBENZENE
    • 4-[isocyano-(4-methylphenyl)sulfonyl-methyl]-1,2-dimethoxy-benzene
    • alpha-Tosyl-(3,4-dimethoxybenzyl)isocyanide
    • 71146-67-3
    • GS-0336
    • 4-[Isocyano-(toluene-4-sulfonyl)-methyl]-1,2-dimethoxybenzene
    • SB40128
    • 943614-50-4
    • A837093
    • FT-0723476
    • A934148
    • MDL： MFCD05864798
    • Inchi： 1S/C17H17NO4S/c1-12-5-8-14(9-6-12)23(19,20)17(18-2)13-7-10-15(21-3)16(11-13)22-4/h5-11,17H,1,3-4H3
    • InChI Key： BBHGJASHMFZDSX-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)OC)OC)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 331.08791
  • Monoisotopic Mass: 331.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.3

Experimental Properties

  • PSA: 56.96

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Security Information

  • Storage Condition：Sealed in dry,2-8°C(BD170793)

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB234052-1 g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
1 g
 €542.30 2023-07-20
abcr
AB234052-5 g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
5 g
 €947.00 2023-07-20
abcr
AB234052-10 g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
10 g
 €1,330.40 2023-07-20
abcr
AB234052-25 g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
25 g
 €1,851.50 2023-07-20
Ambeed
A319497-1g
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
 71146-67-3 95+%
1g
 $378.0 2025-04-17
abcr
AB234052-1g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
1g
 €542.30 2025-04-16
abcr
AB234052-5g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
5g
 €947.00 2025-04-16
abcr
AB234052-10g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
10g
 €1330.40 2025-04-16
abcr
AB234052-25g
1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .
 71146-67-3
25g
 €1851.50 2025-04-16
Ambeed
A319497-250mg
4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
 71146-67-3 95+%
250mg
 $154.0 2025-04-17

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Suppliers

Amadis Chemical Company Limited
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(CAS:71146-67-3)4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
Order Number:A934148
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:13
Price ($):548.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:71146-67-3)4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
A934148
Purity:99%
Quantity:1g
Price ($):548.0
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